2-(dimethylamino)ethyl 3-bromobenzoate hydrochloride
Overview
Description
2-(dimethylamino)ethyl 3-bromobenzoate hydrochloride is a chemical compound that has gained significant attention in the field of scientific research. It is a white crystalline powder that is soluble in water and is commonly used as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 2-(dimethylamino)ethyl 3-bromobenzoate hydrochloride is not well understood. However, it is believed to act as a nucleophile, attacking electrophilic centers in organic molecules and forming covalent bonds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been found to be non-toxic and non-carcinogenic in animal studies.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(dimethylamino)ethyl 3-bromobenzoate hydrochloride in lab experiments is its effectiveness as a reagent for organic synthesis. It is also readily available and relatively inexpensive. However, its limitations include its limited solubility in some solvents and its potential for air and moisture sensitivity.
Future Directions
There are several future directions for research on 2-(dimethylamino)ethyl 3-bromobenzoate hydrochloride. These include investigating its potential applications in the synthesis of new pharmaceuticals and materials, as well as further understanding its mechanism of action and potential biochemical and physiological effects. Additionally, there is a need for more research on the safety and environmental impact of this compound.
Synthesis Methods
The synthesis of 2-(dimethylamino)ethyl 3-bromobenzoate hydrochloride involves the reaction between 3-bromobenzoic acid and dimethylaminoethanol in the presence of hydrochloric acid. The resulting product is then purified through recrystallization.
Scientific Research Applications
2-(dimethylamino)ethyl 3-bromobenzoate hydrochloride has been extensively used in scientific research as a reagent for organic synthesis. It has been found to be effective in the synthesis of a wide range of organic compounds, including pharmaceuticals, agrochemicals, and materials.
properties
IUPAC Name |
2-(dimethylamino)ethyl 3-bromobenzoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO2.ClH/c1-13(2)6-7-15-11(14)9-4-3-5-10(12)8-9;/h3-5,8H,6-7H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHLCMFQAEOQIHW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCOC(=O)C1=CC(=CC=C1)Br.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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